Cas no 2555-20-6 (8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid)

8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid is a coumarin derivative with a methoxy substituent at the 8-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fluorescent dyes. Its structural features, including the lactone ring and electron-donating methoxy group, contribute to its reactivity in condensation and cyclization reactions. The carboxylic acid moiety enhances its utility in derivatization, enabling the formation of amides, esters, and other functionalized coumarins. Its well-defined chemical properties make it valuable for research in medicinal chemistry and material science applications.
8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid structure
2555-20-6 structure
Product Name:8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid
CAS No:2555-20-6
MF:C11H8O5
MW:220.178223609924
MDL:MFCD01116499
CID:283498
PubChem ID:234562
Update Time:2025-06-08

8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid
    • 2H-1-Benzopyran-3-carboxylicacid, 8-methoxy-2-oxo-
    • 8-methoxy-2-oxochromene-3-carboxylic acid
    • Oprea1_510137
    • A5144
    • 8-Methoxy-2-Oxo-2h-Chromene-3-CarboxylicAcid
    • Z56824633
    • NSC34647
    • BB 0217625
    • EN300-00838
    • CHEMBL568348
    • 8-methoxy-3-carboxy-coumarin
    • SCHEMBL980310
    • AG-690/11665645
    • MFCD01116499
    • 2555-20-6
    • 3-Carboxy-8-methoxycoumarin
    • AKOS000103932
    • 8-methoxycoumarin-3-carboxylic acid
    • CHEBI:191059
    • 2H-1-Benzopyran-3-carboxylicacid,8-methoxy-2-oxo-
    • AB00092004-01
    • 8-Methoxy-3-carboxycoumarin
    • J-519453
    • UNII-8GK9E9M6VR
    • FT-0621559
    • CCG-252467
    • SCHEMBL3659230
    • PD183321
    • BDBM50303491
    • 3T-0621
    • Oprea1_497732
    • NCI60_003079
    • 8GK9E9M6VR
    • 8-Methoxy-2-oxo-2H-chromene-3-carboylic acid
    • 2H-1-Benzopyran-3-carboxylic acid, 8-methoxy-2-oxo-
    • F1018-0009
    • 8-methoxy-2-oxo-2h-1-benzopyran-3-carboxylic acid
    • NSC-34647
    • DTXSID30283980
    • STK411116
    • ALBB-000306
    • BBL013903
    • MDL： MFCD01116499
    • Inchi： 1S/C11H8O5/c1-15-8-4-2-3-6-5-7(10(12)13)11(14)16-9(6)8/h2-5H,1H3,(H,12,13)
    • InChI Key： SFAPWVZFUHJZIC-UHFFFAOYSA-N
    • SMILES： O1C(C(C(=O)O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

  • Exact Mass: 220.03700
  • Monoisotopic Mass: 220.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Melting Point: 214 °C
  • PSA: 76.74000
  • LogP: 1.49980

8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2555-20-6)8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid
Order Number:A5144
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):458.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2555-20-6)8-Methoxy-2-oxo-2H-chromene-3-carboxylic acid
A5144
Purity:99%
Quantity:10g
Price ($):458.0
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